Cas no 213012-87-4 (Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-)
213012-87-4 structure
Product Name:Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-
CAS No:213012-87-4
MF:C20H16O4S
MW:352.403644561768
CID:1400295
Update Time:2024-08-15
Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-
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- Inchi: 1S/C20H16O4S/c21-20(22)18-8-4-5-9-19(18)25(23,24)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,21,22)
- InChI Key: VWQYIAOEQYDHCS-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1S(CC1=CC=C(C2=CC=CC=C2)C=C1)(=O)=O
Computed Properties
- Exact Mass: 352.07698
Experimental Properties
- Density: 1.306±0.06 g/cm3(Predicted)
- Boiling Point: 616.7±55.0 °C(Predicted)
- PSA: 71.44
- pka: 2.79±0.36(Predicted)
Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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